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Summary of Experimental Data from EHS Rat Model

Experimental
Measure

EHS Group (Placebo) NM-Treated Group Reported Outcome

72-hour Survival
Rate

Lower (specific rate not
provided)

Markedly higher [1] Significant improvement with
NM [1] [2]

Thrombus
Formation

Observed in brain,
lungs, liver [1]

Notable reduction [1] NM alleviates thrombus
burden [1] [3]

Platelet Count Lower
(thrombocytopenia) [1]

Elevated [1] NM counteracts heatstroke-
induced coagulopathy [1]

Coagulation
Parameters

Prolonged PT and
APTT [1]

Significant reduction in
PT and APTT [1]

NM improves coagulation
metrics [1]

Key Proteins
(vs. EHS)

— 160 downregulated, 52
upregulated [1]

NM modulates anti-
inflammatory and metabolic

proteins [1] [2]
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This recent study provides a detailed experimental protocol and mechanistic insights into how NM confers

protection.

Detailed Experimental Protocol

The methodology from the 2025 study is outlined below to allow for evaluation and replication [1] [4].

Animal Model: 45 specific pathogen-free (SPF) male Sprague Dawley rats [1].
Group Allocation: Rats were randomly divided into three groups (n=15 each):

Control (Con): No treatment.
Exertional Heat Stroke (EHS): Received an intraperitoneal injection of a 5% glucose solution

(placebo) at 0.5 mg/kg.
Nafamostat Mesylate (NM): Received an intraperitoneal injection of NM solution at an

equivalent volume (0.5 mg/mL) [1].
EHS Model Induction: Rats were placed in an artificial climate chamber (40°C, 70% relative

humidity) and made to run on a treadmill. The EHS model was deemed successful when a rat
showed fatigue and its core temperature reached 42.5°C [1].

Sample Collection: Blood and tissue samples (brain, heart, lung, kidney, liver, duodenum) were
collected 3 hours post-model establishment for analysis [1].

Mechanism of Action and Pathways

Nafamostat mesylate is a synthetic serine protease inhibitor with a short half-life of about 8 minutes, which

reduces bleeding risk compared to traditional anticoagulants [1] [5]. In the context of EHS, its primary

benefit comes from mitigating heatstroke-induced coagulopathy (HIC), a key driver of mortality [1].

The experimental workflow and the proposed mechanism by which NM improves survival in EHS can be

visualized as follows:
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Experimental Workflow Proposed Mechanism of Nafamostat Mesylate

EHS Model Induction
(40°C, 70% RH, Treadmill)

Core Temp Reaches 42.5°C

Intraperitoneal Injection
(NM 0.5 mg/mL or Placebo)

Sample Collection & Analysis
(3 hours post-injection)

Nafamostat Mesylate
(Serine Protease Inhibitor)

Inhibits Coagulation Factors
(Thrombin, Xa, XIIa)

Modulates Protein Expression
(Downregulates rpLP2, H4c16, NGP, Impa1)

Reduces Thrombus Formation
(Brain, Lungs, Liver)

Improved 72-hour Survival

Click to download full resolution via product page

The proteomic analysis identified specific proteins modulated by NM treatment, which are implicated in

anti-inflammatory responses, suppression of immune-mediated thrombosis, and enhancement of cellular

metabolism [1] [2]. The primary molecular targets of NM include:

Ribosomal protein P2 (rpLP2)
Histone 4c16 (H4c16)
Neutrophilic granule protein (NGP)
Inositol monophosphatase 1 (Impa1) [1] [3]

Context and Further Research

It is important to note that while these animal model results are promising, the evidence for NM's benefit in

human EHS patients is still being investigated [1]. The biological understanding of heatstroke is evolving,

with recent research suggesting that a single EHS incident can have long-term health consequences, such
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as an increased susceptibility to obesity and a loss of myocardial metabolic flexibility months later in mouse

models [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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